(1S)-2,2-dibromocyclopropane-1-carboxylic acid
Overview
Description
(1S)-2,2-dibromocyclopropane-1-carboxylic acid (DBCA) is a carboxylic acid with a cyclopropane ring structure. It is a colorless, crystalline solid with a melting point of 77-78 °C and a boiling point of 141 °C. DBCA has a variety of applications in the fields of organic synthesis, medicinal chemistry, and chemical analysis. In recent years, it has been used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes.
Mechanism of Action
The mechanism of action of (1S)-2,2-dibromocyclopropane-1-carboxylic acid is not well understood. However, it is believed that the reaction between (1S)-2,2-dibromocyclopropane-1-carboxylic acid and bromine is a nucleophilic substitution reaction. In this reaction, bromine acts as a nucleophile, attacking the electron-rich carbon atom of the cyclopropane ring, resulting in the formation of a bromonium ion. This bromonium ion is then attacked by a nucleophile, resulting in the formation of a bromoalkyl species. This bromoalkyl species then undergoes a series of reactions, resulting in the formation of (1S)-2,2-dibromocyclopropane-1-carboxylic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1S)-2,2-dibromocyclopropane-1-carboxylic acid are not well understood. However, it has been reported to have antimicrobial activity against certain bacteria and fungi. In addition, it has been reported to inhibit the growth of certain cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using (1S)-2,2-dibromocyclopropane-1-carboxylic acid in laboratory experiments include its low cost, its availability from commercial suppliers, and its ease of synthesis. The main limitation of using (1S)-2,2-dibromocyclopropane-1-carboxylic acid in laboratory experiments is its volatility, which can lead to loss of product during the synthesis process.
Future Directions
The potential future directions for research on (1S)-2,2-dibromocyclopropane-1-carboxylic acid include further investigation into its biochemical and physiological effects, as well as its potential use as a pharmaceutical and pesticide. Additionally, further research into its mechanism of action, its potential applications in organic synthesis, and its potential use as a reagent in the synthesis of other compounds could be beneficial. Furthermore, further research into the potential toxicity of (1S)-2,2-dibromocyclopropane-1-carboxylic acid and the potential environmental impacts of its use could be beneficial.
Synthesis Methods
(1S)-2,2-dibromocyclopropane-1-carboxylic acid can be synthesized by a number of methods, including the reaction of cyclopropanecarboxylic acid with bromine in an aqueous medium, the reaction of bromine with ethylene oxide, and the reaction of ethylene oxide with bromine in an aqueous medium. The reaction of cyclopropanecarboxylic acid with bromine in an aqueous medium is the most commonly used method for the synthesis of (1S)-2,2-dibromocyclopropane-1-carboxylic acid. In this method, cyclopropanecarboxylic acid is reacted with bromine in an aqueous medium at a temperature of 80-90 °C for a period of 3-4 hours. The reaction is then quenched with water, and the product is isolated by filtration.
Scientific Research Applications
(1S)-2,2-dibromocyclopropane-1-carboxylic acid has been used in a number of scientific research applications, including the synthesis of pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of a variety of compounds, including cyclopropanecarboxylic acid derivatives and cyclopropylboronic acid derivatives. In addition, it has been used in the synthesis of organic compounds, such as cyclopropylboronic acid derivatives, cyclopropylcarbonyl chloride, and cyclopropylboronic esters.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-2,2-dibromocyclopropane-1-carboxylic acid involves the bromination of cyclopropane followed by carboxylation of the resulting dibromocyclopropane.", "Starting Materials": [ "Cyclopropane", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Bromination of cyclopropane using bromine in the presence of sodium hydroxide to yield 1,2-dibromocyclopropane", "Carboxylation of 1,2-dibromocyclopropane using carbon dioxide in the presence of diethyl ether and hydrochloric acid to yield (1S)-2,2-dibromocyclopropane-1-carboxylic acid", "Neutralization of the reaction mixture using sodium bicarbonate to obtain the final product" ] } | |
CAS RN |
223398-97-8 |
Product Name |
(1S)-2,2-dibromocyclopropane-1-carboxylic acid |
Molecular Formula |
C4H4Br2O2 |
Molecular Weight |
243.9 |
Purity |
95 |
Origin of Product |
United States |
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